3-Hexanone 3-Hexanone 3-hexanone is a dialkyl ketone that is hexane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, a human xenobiotic metabolite, an insect attractant, a plant metabolite and a bacterial xenobiotic metabolite. It derives from a hydride of a hexane.
, also known as 3-oxohexane or hexan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. can be biosynthesized from hexane. is a sweet, ether, and fruity tasting compound that can be found in a number of food items such as peach, pepper (spice), enokitake, and vanilla. This makes a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 589-38-8
VCID: VC0147009
InChI: InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3-5H2,1-2H3
SMILES: CCCC(=O)CC
Molecular Formula: C6H12O
Molecular Weight: 100.16 g/mol

3-Hexanone

CAS No.: 589-38-8

Reference Standards

VCID: VC0147009

Molecular Formula: C6H12O

Molecular Weight: 100.16 g/mol

3-Hexanone - 589-38-8

CAS No. 589-38-8
Product Name 3-Hexanone
Molecular Formula C6H12O
Molecular Weight 100.16 g/mol
IUPAC Name hexan-3-one
Standard InChI InChI=1S/C6H12O/c1-3-5-6(7)4-2/h3-5H2,1-2H3
Standard InChIKey PFCHFHIRKBAQGU-UHFFFAOYSA-N
SMILES CCCC(=O)CC
Canonical SMILES CCCC(=O)CC
Boiling Point 123.5 °C
Density d20 0.81
0.812-0.818
Melting Point -55.5 °C
-55.5°C
Physical Description Liquid
Description 3-hexanone is a dialkyl ketone that is hexane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, a human xenobiotic metabolite, an insect attractant, a plant metabolite and a bacterial xenobiotic metabolite. It derives from a hydride of a hexane.
, also known as 3-oxohexane or hexan-3-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. can be biosynthesized from hexane. is a sweet, ether, and fruity tasting compound that can be found in a number of food items such as peach, pepper (spice), enokitake, and vanilla. This makes a potential biomarker for the consumption of these food products.
Solubility 0.15 M
14.7 mg/mL at 25 °C
14.7 mg/mL
slightly soluble in water; soluble in acetone; soluble in alcohol and ether in all proportions
Synonyms 3-hexanone
3-oxohexane
ethyl propyl ketone
hexan-3-one
Vapor Pressure 13.94 mmHg
PubChem Compound 11509
Last Modified Nov 11 2021
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